Cas no 163005-08-1 (4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4''-METHYLBIPHENYL)

• Product name: 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4''-METHYLBIPHENYL
• CAS No: 163005-08-1
• MF: C₂₂H₂₇F
• MW: 310.44800
• CID: 904728
• PubChem ID: 53412072

4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4''-METHYLBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4''-METHYLBIPHENYL
• 2-fluoro-1-(4-methylphenyl)-4-(4-propylcyclohexyl)benzene
• 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4'-METHYLBIPHENYL
• trans-2-Fluoro-4'-methyl-4-(4-propylcyclohexyl)-1,1'-biphenyl
• 1,1'-Biphenyl, 2-fluoro-4'-methyl-4-(trans-4-propylcyclohexyl)-
• 2~3~-Fluoro-3~4~-methyl-1~4~-propyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• DTXSID20696540
• 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4/'/'-METHYLBIPHENYL
• 2-Fluoro-4'-methyl-4-((1S,4R)-4-propylcyclohexyl)-1,1'-biphenyl
• SCHEMBL16574934
• 163005-08-1

• Inchi： InChI=1S/C22H27F/c1-3-4-17-7-11-18(12-8-17)20-13-14-21(22(23)15-20)19-9-5-16(2)6-10-19/h5-6,9-10,13-15,17-18H,3-4,7-8,11-12H2,1-2H3
• InChI Key： RGJRWCHGEIINRW-UHFFFAOYSA-N
• SMILES： CCCC1CCC(CC1)C2=CC(=C(C=C2)C3=CC=C(C=C3)C)F

Computed Properties

• Exact Mass: 310.21000
• Monoisotopic Mass: 310.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.999±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.7E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 6.87500